2-octadecyl-1H-indol-3-ol

• Molecular Formula: C26H43NO
• Molecular Weight: 385.6 g/mol
• IUPAC Name: 2-octadecyl-1H-indol-3-ol
• InChI: InChI=1S/C26H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-25-26(28)23-20-18-19-21-24(23)27-25/h18-21,27-28H,2-17,22H2,1H3
• InChI Key: AYPYUZXAFNVUEC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCC1=C(C2=CC=CC=C2N1)O
• melting_point: 80-83°C
• physical_description: Solid
• synonyms: fistulosin

Description

Fistulosin belongs to the class of organic compounds known as hydroxyindoles. These are organic compounds containing an indole moiety that carries a hydroxyl group. Fistulosin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, fistulosin is primarily located in the membrane (predicted from logP). Outside of the human body, fistulosin can be found in onion-family vegetables. This makes fistulosin a potential biomarker for the consumption of this food product.

Scientific Research Applications

Vesicle Formation in Membrane Studies

• Vesicle Formation and Membrane Anchoring : A study investigated the formation of stable aggregates from various indole derivatives, including 3-n-octadecylindole, which is similar to 2-octadecyl-1H-indol-3-ol. This research provides insights into the role of indole structures in forming vesicles, potentially relevant for understanding membrane anchoring in proteins (Abel et al., 2000).

Synthesis and Chemical Properties

• Routes to Gem-Difluoroalkenes and Indoles : Research on creating chlorodifluoromethyl radicals presents a method for accessing gem-difluoroalkenes and indoles, indicating the chemical versatility and reactivity of indole derivatives, including those structurally related to 2-octadecyl-1H-indol-3-ol (Salomon & Zard, 2014).

Biological Activity

• Phospholipase A2 Inhibition : Compounds structurally similar to 2-octadecyl-1H-indol-3-ol, like 3-(octadecanoylaminomethyl)indole-2-carboxylic acid derivatives, have been studied for their inhibitory activity against cytosolic phospholipase A2, suggesting potential biological applications (Lehr, 1996).

Material Synthesis

• Synthesis of Bioactive Compounds : A study describes the use of indole structures in synthesizing biologically significant compounds, like 3,3-di(indolyl)indolin-2-ones. This research might be relevant to understanding the potential applications of 2-octadecyl-1H-indol-3-ol in material synthesis and drug discovery (Gupta et al., 2019).

Drug Synthesis and Characterization

• Synthesis of Indole Derivatives : Indole derivatives, including those similar to 2-octadecyl-1H-indol-3-ol, have been synthesized and tested for cytotoxic activity, highlighting their potential in drug development and as models for studying interactions with biological targets like SARS-CoV-2 spike glycoprotein (Gobinath et al., 2021).